An In-depth Technical Guide to Manganese Glycerophosphate: Chemical Structure, Properties, and Biological Significance
An In-depth Technical Guide to Manganese Glycerophosphate: Chemical Structure, Properties, and Biological Significance
For Researchers, Scientists, and Drug Development Professionals
Abstract
Manganese glycerophosphate is an organometallic compound valued in various scientific and industrial fields for its role as a bioavailable source of both manganese and glycerophosphate. This technical guide provides a comprehensive overview of its chemical structure, physicochemical properties, and significant biological roles. Detailed data is presented in a structured format to facilitate understanding and application in research and development. This document also outlines a general methodology for its synthesis and explores the critical signaling pathways influenced by its constituent manganese ion.
Chemical Structure and Isomerism
Manganese glycerophosphate is the manganese (II) salt of glycerophosphoric acid. Glycerophosphoric acid exists as two primary isomers: α-glycerophosphoric acid (3-glycerophosphoric acid) and β-glycerophosphoric acid (2-glycerophosphoric acid). Consequently, manganese glycerophosphate can exist as the salt of either isomer or, more commonly, as a mixture of both. The compound is also frequently found in a hydrated form.
The chemical structure consists of a central manganese (II) ion (Mn²⁺) ionically bonded to the phosphate (B84403) group of the glycerophosphate anion. The glycerophosphate moiety provides a backbone of glycerol (B35011) with a phosphate group esterified to one of the hydroxyl groups.
Below are the diagrammatic representations of the alpha and beta isomers of manganese glycerophosphate.
Caption: Chemical structure of α-Manganese Glycerophosphate.
Caption: Chemical structure of β-Manganese Glycerophosphate.
Physicochemical Properties
The properties of manganese glycerophosphate can vary depending on its isomeric form and hydration state. The following table summarizes key quantitative data available for the compound, primarily associated with the 1:1 salt.
| Property | Value | Reference(s) |
| Molecular Formula | C₃H₇MnO₆P (anhydrous) C₈H₁₈Mn₂O₁₂P₂ (dimeric or mixed salt form) C₃H₉MnO₇P (hydrated) | [1][2][3] |
| Molecular Weight | 225.00 g/mol (anhydrous) 478.04 g/mol (dimeric or mixed salt form) 243.01 g/mol (hydrated) | [2][3][4] |
| CAS Number | 1320-46-3, 34346-59-3 | [2][5] |
| Appearance | White or pale pink, hygroscopic powder.[5][6] | [5][6] |
| Solubility | Practically insoluble in water and in ethanol (B145695) (96%). Freely soluble in dilute mineral acids.[6][7] | [6][7] |
| Melting Point | Not available | [3] |
| Boiling Point | Not available | [3] |
| Assay | Typically not less than 98.0% and not more than 100.5% of C₃H₇MnO₆P after drying.[6] | [6] |
| Manganese Content | Approximately 21-24.5%.[8][9] | [8][9] |
Experimental Protocols
General Synthesis Methodology
Caption: Generalized workflow for the synthesis of manganese glycerophosphate.
Protocol Outline:
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Reactant Preparation: A stoichiometric amount of a manganese source, such as manganese hydroxide or manganese carbonate, is prepared. Glycerophosphoric acid is also prepared, typically as an aqueous solution.
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Reaction: The manganese source is slowly added to the glycerophosphoric acid solution with constant stirring in a reaction vessel.
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Parameter Control: The pH of the reaction mixture is carefully monitored and controlled to ensure the complete neutralization and formation of the salt. The temperature is also controlled to prevent degradation of the reactants or product.
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Precipitation and Isolation: As the reaction proceeds, manganese glycerophosphate precipitates out of the solution due to its low solubility in water.
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Purification: The precipitate is collected by filtration and washed with deionized water and then with a solvent like ethanol to remove any unreacted starting materials and soluble impurities.
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Drying: The purified product is dried under vacuum to remove residual solvents and water.
Biological Significance and Signaling Pathways
The primary biological significance of manganese glycerophosphate lies in its ability to deliver manganese, an essential trace mineral, to biological systems.[11] Manganese is a critical cofactor for a multitude of enzymes involved in diverse metabolic and signaling pathways.[10]
Role of Manganese as an Enzymatic Cofactor
Once dissociated, the manganese ion (Mn²⁺) can be utilized by various enzymes. These enzymes are integral to processes such as macronutrient metabolism, bone formation, and antioxidant defense.[10][12]
Caption: Role of manganese as a cofactor in key enzymatic pathways.
The Manganese Superoxide Dismutase (MnSOD) Catalytic Cycle
A critical role of manganese is as the metal cofactor in manganese superoxide dismutase (MnSOD), an essential antioxidant enzyme located in the mitochondria. MnSOD protects cells from oxidative damage by catalyzing the dismutation of superoxide radicals (O₂⁻) into molecular oxygen (O₂) and hydrogen peroxide (H₂O₂).
Caption: The catalytic cycle of Manganese Superoxide Dismutase (MnSOD).
Applications and Research Significance
Manganese glycerophosphate serves as a valuable tool in various research and industrial applications:
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Nutritional Supplements: It is used in dietary supplements to address manganese deficiency and support overall health, particularly bone and metabolic health.[11][12]
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Pharmaceutical Formulations: Its antioxidant and anti-inflammatory properties are being explored for potential use in pharmaceutical and cosmetic products.[11]
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Research Reagent: In a laboratory setting, it provides a bioavailable source of manganese for studying the role of this essential mineral in enzyme kinetics, metabolic pathways, and cellular signaling.[10]
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Catalyst: It can be used as a catalyst in certain organic synthesis reactions.[13]
Conclusion
Manganese glycerophosphate is a compound of significant interest due to its multifaceted roles in nutrition, pharmacology, and chemical synthesis. A thorough understanding of its chemical structure, properties, and the biological functions of its constituent manganese ion is crucial for its effective application in research and development. This guide provides a foundational understanding for professionals in these fields, summarizing the current knowledge and highlighting the key areas of its scientific and commercial importance. Further research into detailed synthesis protocols and the specific signaling roles of the intact molecule could open up new avenues for its application.
References
- 1. Manganese Superoxide Dismutase Regulates a Redox Cycle Within the Cell Cycle - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Manganese Superoxide Dismutase: Structure, Function, and Implications in Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Manganese | Linus Pauling Institute | Oregon State University [lpi.oregonstate.edu]
- 4. shutterstock.com [shutterstock.com]
- 5. Signaling Pathways Involved in Manganese-Induced Neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
- 6. chem.libretexts.org [chem.libretexts.org]
- 7. Signaling Pathways Involved in Manganese-Induced Neurotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Manganese glycerophosphate | C8H18Mn2O12P2 | CID 14844 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 9. Manganese glycerophosphate - Choice Org [choiceorg.com]
- 10. mdpi.com [mdpi.com]
- 11. portlandpress.com [portlandpress.com]
- 12. researchgate.net [researchgate.net]
- 13. Manganese 2-glycerophosphate | C3H7MnO6P | CID 76969465 - PubChem [pubchem.ncbi.nlm.nih.gov]
